5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(4-butoxyphenyl)methylidene]-3-butyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H23NO2S2/c1-3-5-11-19-17(20)16(23-18(19)22)13-14-7-9-15(10-8-14)21-12-6-4-2/h7-10,13H,3-6,11-12H2,1-2H3/b16-13-
• InChI Key: JZRQLXOLPLCIRJ-SSZFMOIBSA-N
• Canonical SMILES: CCCCN1C(=O)C(=CC2=CC=C(C=C2)OCCCC)SC1=S
• Isomeric SMILES: CCCCN1C(=O)/C(=C/C2=CC=C(C=C2)OCCCC)/SC1=S
• Molecular Formula: C18H23NO2S2
• Molecular Weight: 349.5 g/mol

Description

5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one, also known as BBTT, is a thiazolidinone derivative that has gained attention in the scientific community for its potential pharmacological properties. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the modulation of various signaling pathways. 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammation and immune responses. 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPAR-γ), a nuclear receptor that is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. In animal models, 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one has been shown to reduce inflammation and oxidative stress, as well as improve glucose tolerance and insulin sensitivity. 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one has also been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one has several advantages for lab experiments, including its relatively simple synthesis method and its potential pharmacological properties. However, there are also some limitations to using 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one in lab experiments. 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, the pharmacokinetics and toxicity of 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one have not been fully characterized, which could limit its potential use in vivo.

Future Directions

There are several future directions for the study of 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one. One area of research could be to further investigate the mechanism of action of 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one and its effects on various signaling pathways. Another area of research could be to study the pharmacokinetics and toxicity of 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one in vivo, in order to determine its potential use as a therapeutic agent. Additionally, 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one could be modified to improve its solubility and bioavailability, which could make it more useful for lab experiments and potential clinical applications.
Conclusion
In conclusion, 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative that has gained attention in the scientific community for its potential pharmacological properties. This compound has been synthesized using various methods and has shown promising results in scientific research. 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one has been shown to have anti-inflammatory, antioxidant, and antitumor activities, as well as potential use in the treatment of diabetes. While there are some limitations to using 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one in lab experiments, there are several future directions for the study of this compound.

Scientific Research Applications

5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one has been the subject of various scientific research studies due to its potential pharmacological properties. This compound has been shown to have anti-inflammatory, antioxidant, and antitumor activities. 5-(4-butoxybenzylidene)-3-butyl-2-thioxo-1,3-thiazolidin-4-one has also been studied for its potential use in the treatment of diabetes, as it has been shown to have hypoglycemic effects in animal models.